Cas no 1335031-92-9 (tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate
• CAS No: 1335031-92-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD20481882
• CID: 5159005
• Update Time: 2026-03-04

tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate

• MDL： MFCD20481882
• Inchi： 1S/C12H23NO3/c1-5-6-7-10(8-9-14)13-11(15)16-12(2,3)4/h9-10H,5-8H2,1-4H3,(H,13,15)/t10-/m1/s1
• InChI Key： NAEBJRLJYYWIJK-SNVBAGLBSA-N
• SMILES： O(C(N[C@@H](CC=O)CCCC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 221
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate

Professional Introduction to Compound with CAS No. 1335031-92-9 and Product Name: Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate

The compound with the CAS number 1335031-92-9 and the product name Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of a tert-butyl group and a (3R)-1-oxoheptan-3-yl moiety in its structure suggests a high degree of specificity, which is crucial for designing molecules with tailored biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative intermediates that can be used to synthesize novel therapeutic agents. The Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate stands out as a promising candidate due to its complex and well-defined chemical framework. This compound has been extensively studied for its role in the synthesis of various bioactive molecules, including those targeting neurological disorders, metabolic diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its structural versatility. The (3R)-1-oxoheptan-3-yl group introduces a stereocenter, which is essential for achieving enantioselective synthesis—a critical factor in pharmaceutical development. The tert-butyl carbamate moiety further enhances the compound's stability and reactivity, making it an ideal building block for more complex molecular architectures. These features have made it a subject of interest for researchers exploring new synthetic pathways and drug discovery strategies.

Recent studies have highlighted the importance of chiral compounds in medicinal chemistry. The enantiomeric purity of Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate is particularly noteworthy, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of derived drugs. Researchers have leveraged this compound to develop enantiomerically pure intermediates that exhibit enhanced efficacy and reduced side effects. This underscores the compound's potential as a key intermediate in the synthesis of next-generation therapeutics.

The chemical properties of Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate also make it a valuable tool for mechanistic studies in organic chemistry. Its reactivity profile has been exploited in various catalytic transformations, providing insights into reaction mechanisms and synthetic methodologies. These findings have not only advanced our understanding of fundamental chemical processes but also paved the way for the development of more efficient synthetic routes.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a precursor for bioactive molecules. Researchers have synthesized derivatives of Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate that exhibit potent activity against various biological targets. For instance, some derivatives have demonstrated inhibitory effects on enzymes involved in inflammation and pain pathways, suggesting their potential use in developing anti-inflammatory drugs. These findings highlight the compound's broad applicability across multiple therapeutic areas.

The structural features of Tert-butyl N-[(3R)-1-oxoheptan-3-yl]carbamate also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to explore its interactions with biological targets, providing valuable insights into its binding mode and affinity. These computational approaches have complemented experimental efforts, enabling researchers to optimize the compound's structure for improved biological activity.

As research in chemical biology continues to evolve, the demand for high-quality intermediates like Tert-butyl N-[(3R)-1-octanoyl]carbamate (CAS No. 1335031) is expected to grow. This compound exemplifies the intersection of chemistry and biology, where structural complexity meets functional innovation. Its unique properties make it a cornerstone in the development of novel therapeutics, offering hope for treating some of today's most challenging medical conditions.

In conclusion, Tert-butyl N-[ ( 3 R ) - 1 - oxoheptan - 3 - yl ] carbamate (CAS No. 1335031) represents a significant advancement in pharmaceutical chemistry. Its structural versatility, chiral purity, and reactivity profile make it an invaluable tool for drug discovery and synthetic research. As scientists continue to explore its potential applications, this compound is poised to play a pivotal role in shaping the future of medicine.